5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate
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Overview
Description
5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate is a chemical compound known for its unique structure and properties. It is characterized by the presence of benzoyloxy groups and a furanone ring, making it a compound of interest in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate typically involves the esterification of appropriate precursors. The reaction conditions often include the use of catalysts and specific temperature controls to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale esterification processes, utilizing automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations. These methods ensure consistent quality and efficiency in production .
Chemical Reactions Analysis
Types of Reactions
5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The benzoyloxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of solvents to facilitate the reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzoquinones, while reduction could produce alcohol derivatives .
Scientific Research Applications
5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.
Industry: It is utilized in the production of various industrial chemicals and materials
Mechanism of Action
The mechanism of action of 5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate involves its interaction with specific molecular targets. The benzoyloxy groups and the furanone ring play crucial roles in its reactivity and interactions with other molecules. These interactions can lead to various biological and chemical effects, depending on the context of its use .
Comparison with Similar Compounds
Similar Compounds
Benzoyl peroxide: Known for its use in acne treatment, it shares the benzoyloxy group but differs in its overall structure and applications.
Benzoyl chloride: Used in organic synthesis, it is another compound with the benzoyl group but has different reactivity and uses.
Uniqueness
5-[2-(Benzoyloxy)ethylidene]-2-oxo-2,5-dihydrofuran-3-yl benzoate is unique due to its combination of benzoyloxy groups and a furanone ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
138760-76-6 |
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Molecular Formula |
C20H14O6 |
Molecular Weight |
350.3 g/mol |
IUPAC Name |
2-(4-benzoyloxy-5-oxofuran-2-ylidene)ethyl benzoate |
InChI |
InChI=1S/C20H14O6/c21-18(14-7-3-1-4-8-14)24-12-11-16-13-17(20(23)25-16)26-19(22)15-9-5-2-6-10-15/h1-11,13H,12H2 |
InChI Key |
FWFCMFWHLWZSJX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC=C2C=C(C(=O)O2)OC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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